Cas no 1082872-66-9 (3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid
• CAS No: 1082872-66-9
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6239306
• PubChem ID: 103667581
• Update Time: 2025-06-10

3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid
• 1082872-66-9
• EN300-12413296
• 3-{[(tert-butoxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid

• Inchi： 1S/C16H23NO5/c1-5-21-12-8-6-7-11(9-12)13(10-14(18)19)17-15(20)22-16(2,3)4/h6-9,13H,5,10H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： XXASULMNBAQDGW-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC=C(C=1)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid (CAS No. 1082872-66-9)

3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1082872-66-9, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its bifunctional nature, featuring both an amide-like moiety and an aromatic substituent, which makes it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid consists of a propanoic acid backbone modified with a (tert-butoxy)carbonylamino group at one end and a 3-ethoxyphenyl group at the other. The presence of these functional groups imparts unique chemical properties that make the compound particularly useful in various synthetic pathways, particularly in the synthesis of peptide mimetics and other bioactive molecules.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that leverage the structural features of aromatic and heterocyclic compounds to enhance biological activity. The 3-ethoxyphenyl moiety, in particular, has been explored for its potential in modulating enzyme inhibition and receptor binding interactions. This aromatic ring system can serve as a scaffold for designing molecules with improved pharmacokinetic profiles and reduced side effects.

The (tert-butoxy)carbonylamino group, on the other hand, provides stability to the compound during synthetic processes and can be selectively removed under specific conditions, making it a versatile protecting group in peptide chemistry. This dual functionality allows for the construction of complex molecules through stepwise synthetic strategies, where the protecting group can be removed at a later stage to reveal the reactive amine or carboxylic acid functionalities.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid as a building block for drug discovery. Researchers have utilized these tools to predict how modifications to its structure could enhance its binding affinity to target proteins. For instance, studies have shown that subtle changes in the aromatic ring or the length of the aliphatic chain can significantly alter its interaction with biological targets, providing insights into how best to optimize its pharmacological properties.

The compound has also been investigated in the context of developing novel therapeutic agents for neurological disorders. The combination of an aromatic substituent and an amide-like functional group is particularly relevant in this area, as many neurotransmitter receptors and enzymes involved in neurological function are sensitive to small molecule modulators. Preliminary studies suggest that derivatives of 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid may exhibit potent effects on key targets such as serotonin receptors or GABAergic systems, which are implicated in conditions like depression, anxiety, and epilepsy.

In addition to its pharmaceutical applications, 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid has found utility in materials science and chemical biology. Its ability to participate in various synthetic transformations makes it a valuable reagent for constructing complex organic molecules used in research and industrial processes. Furthermore, its stability under a range of reaction conditions makes it suitable for use in multi-step syntheses where high yields and purity are essential.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps include functional group transformations such as etherification, amide bond formation, and aromatic substitution reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the 3-ethoxyphenyl moiety onto the propanoic acid backbone while maintaining high selectivity and yield.

Recent improvements in synthetic methodologies have enabled more efficient production routes for this compound. For example, microwave-assisted synthesis has been employed to accelerate reaction times while minimizing byproduct formation. Such advancements not only improve the scalability of producing 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid but also make it more accessible for use in research laboratories worldwide.

The safety profile of CAS No. 1082872-66-9, as represented by 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid, is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed during synthesis and handling to ensure worker safety. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP).

In conclusion, CAS No. 1082872-66-9, or 3-{(tert-butoxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid, is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, while its stability and reactivity allow for further functionalization into more complex molecules. As research continues to uncover new uses for this compound, its importance in both academic research and industrial applications is likely to grow.